Cas no 1877696-14-4 (benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate)

• Product Name: benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate
• CAS No: 1877696-14-4
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6526032
• PubChem ID: 130552416
• Update Time: 2025-05-20

benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1877696-14-4
• benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate
• EN300-6951380

• Inchi： 1S/C14H21NO3/c1-3-12(2)15(9-10-16)14(17)18-11-13-7-5-4-6-8-13/h4-8,12,16H,3,9-11H2,1-2H3
• InChI Key： XSTUAYHYFWZQCJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCO)C(C)CC)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate

Introduction to Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate (CAS No. 1877696-14-4)

Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate, a compound with the chemical identifier CAS No. 1877696-14-4, is a versatile molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyl group and two alkyl chains, contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate have been extensively studied to understand its role in various biochemical pathways. The benzyl group, a common moiety in organic chemistry, is often employed to enhance the lipophilicity and stability of pharmaceutical compounds. In contrast, the butan-2-yl and 2-hydroxyethyl substituents introduce hydrophobic and hydrophilic characteristics, respectively, which can influence the compound's solubility and bioavailability. These structural elements make Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate a promising candidate for further investigation in drug design.

Recent research has highlighted the potential of carbamates as modulators of enzyme activity and as intermediates in the synthesis of more complex pharmacophores. The carbamate functional group is particularly interesting due to its ability to form hydrogen bonds, which can be crucial for binding to biological targets. Studies have shown that carbamates can exhibit inhibitory effects on various enzymes, including those involved in metabolic pathways and signal transduction processes. This has led to their exploration as leads for the development of novel therapeutic agents.

In particular, Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate has been investigated for its potential role in anti-inflammatory and analgesic applications. The compound's ability to interact with biological targets suggests that it may modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) therapies.

The pharmacokinetic properties of Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate are also of great interest. The presence of both hydrophobic and hydrophilic groups suggests that it may exhibit a balanced distribution between lipophilic compartments and aqueous environments. This property is crucial for ensuring adequate absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug efficacy and safety. Further studies on its pharmacokinetics will provide valuable insights into optimizing dosing regimens and minimizing potential side effects.

Advanced computational methods have been employed to predict the binding affinity and interaction patterns of Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several enzyme targets, suggesting multiple potential mechanisms of action. These studies not only provide a rational basis for designing derivatives with enhanced activity but also help in understanding the structural requirements for optimal binding.

The synthesis of Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve the efficiency of these processes. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

Evaluation of Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate in preclinical models has provided preliminary evidence of its biological activity. In vitro assays have demonstrated inhibitory effects on specific enzymes relevant to inflammation and pain pathways. These findings support further investigation into its potential as a therapeutic agent. Animal models have also been utilized to assess its pharmacological effects, providing insights into its safety profile and potential side effects.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate serves as an excellent model for studying how structural modifications can influence biological activity. By systematically altering substituents on the carbamate backbone, researchers can identify key features that contribute to potency and selectivity.

Future directions in research on Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate include exploring its mechanism of action at a molecular level using advanced biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These methods can provide detailed information about how the compound interacts with biological targets at an atomic level.

Additionally, investigating the compound's potential in combination therapies may yield synergistic effects when used alongside other drugs targeting different pathways. This approach could enhance therapeutic outcomes by addressing multiple aspects of a disease simultaneously.

The regulatory landscape for new drug development also plays a critical role in advancing compounds like Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate into clinical trials. Compliance with regulatory guidelines ensures that safety standards are met before human testing begins. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies are essential for streamlining this process.

In conclusion, Benzyl N-(butan-2-yl)-N-(2-hydroxyethyl)carbamate represents an intriguing compound with significant potential in pharmaceutical applications due to its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its mechanisms of action further while optimizing synthetic routes for efficient production at scale.